Cas no 95895-51-5 (1,4-Oxathian-2-one, 3-acetyl- (9CI))

• Product Name: 1,4-Oxathian-2-one, 3-acetyl- (9CI)
• CAS No: 95895-51-5
• MF: C₆H₈O₃S
• MW: 160.190920829773
• CID: 799903
• Update Time: 2024-02-01

1,4-Oxathian-2-one, 3-acetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxathian-2-one, 3-acetyl- (9CI)
• 3-acetyl-1,4-oxathian-2-one
• 1,4-Oxathian-2-one, 3-acetyl-

• Inchi： 1S/C6H8O3S/c1-4(7)5-6(8)9-2-3-10-5/h5H,2-3H2,1H3
• InChI Key： JINIHSOSRPKMCU-UHFFFAOYSA-N
• SMILES： O1CCSC(C(C)=O)C1=O

Computed Properties

• Exact Mass: 160.019
• Monoisotopic Mass: 160.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2